1-(4-(5-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)pentan-1-one

• IUPAC Name: 1-[4-[5-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyridin-2-yl]piperazin-1-yl]pentan-1-one
• InChI: InChI=1S/C17H20F3N5O2/c1-2-3-4-14(26)25-9-7-24(8-10-25)13-6-5-12(11-21-13)15-22-16(27-23-15)17(18,19)20/h5-6,11H,2-4,7-10H2,1H3
• InChI Key: BYEPNOTXGZLTLU-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)N1CCN(CC1)C2=NC=C(C=C2)C3=NOC(=N3)C(F)(F)F
• Molecular Formula: C17H20F3N5O2
• Molecular Weight: 383.4 g/mol

Description

1-(4-(5-(5-(Trifluoromethyl)-1,2,4-oxadiazol-3-yl)pyridin-2-yl)piperazin-1-yl)pentan-1-one is a useful research compound. Its molecular formula is C17H20F3N5O2 and its molecular weight is 383.375. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Research

Compounds with complex structures, including those with trifluoromethyl groups, piperazine rings, and oxadiazoles, are often explored for their pharmacological properties. For example, specific compounds have been studied for their ability to inhibit thromboxane A2 synthetase and thromboxane A2/prostaglandin endoperoxide receptors, suggesting potential applications in the treatment of thrombosis and cardiovascular diseases (Clerck et al., 1989). Similarly, compounds with related structural features have been investigated for their roles as HIV-1 protease inhibitors (Balani et al., 1995), highlighting the importance of such structures in developing antiviral therapies.

Chemical Biology and Drug Design

The incorporation of specific chemical motifs like piperazine and oxadiazole into molecules is of significant interest in chemical biology and drug design. These elements can influence a compound's pharmacokinetics, receptor binding affinity, and overall biological activity. For instance, research on the anxiolytic-like effects of novel compounds containing piperazine units indicates potential applications in designing new anxiolytic drugs without affecting mnemonic activity (Brito et al., 2017).

Environmental Science

In environmental science, studies on the bioaccumulation and persistence of perfluorinated compounds, which share some structural similarities with the given compound, provide insights into the environmental impact and human exposure risks of such chemicals (Kannan et al., 2004). This research is crucial for understanding the ecological footprint of synthetic chemicals and developing strategies for minimizing their adverse environmental effects.